Cas no 29462-26-8 (Methanone,(2-amino-4,5,6,7-tetrahydrobenzo[b]thien-3-yl)(2-chlorophenyl)-)

• Product Name: Methanone,(2-amino-4,5,6,7-tetrahydrobenzo[b]thien-3-yl)(2-chlorophenyl)-
• CAS No: 29462-26-8
• MF: C₁₅H₁₄ClNOS
• MW: 291.795761585236
• CID: 1441192
• PubChem ID: 858996
• Update Time: 2025-04-20

Methanone,(2-amino-4,5,6,7-tetrahydrobenzo[b]thien-3-yl)(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(2-amino-4,5,6,7-tetrahydrobenzo[b]thien-3-yl)(2-chlorophenyl)-
• (2-Amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)(2-chlorophenyl) methanone
• Ketone 2-amino-4,5,6,7-tetrahydrobenzo[b]thien-3-yl o-chlorophenyl
• AKOS015831582
• CHEMBL119487
• (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)(2-chlorophenyl)methanone
• Oprea1_477780
• DB-344566
• STL367439
• Oprea1_717900
• 29462-26-8
• (2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen-3-yl)-(2-chloro-phenyl)-methanone
• IHFJXEMFHHFGES-UHFFFAOYSA-N
• (2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(2-chlorophenyl)methanone
• SCHEMBL136157

• Inchi： 1S/C15H14ClNOS/c16-11-7-3-1-5-9(11)14(18)13-10-6-2-4-8-12(10)19-15(13)17/h1,3,5,7H,2,4,6,8,17H2
• InChI Key： IHFJXEMFHHFGES-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1=C(N)SC2CCCCC=21)=O

Computed Properties

• Exact Mass: 291.04862
• Monoisotopic Mass: 291.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.337
• PSA: 43.09